Cas no 918625-10-2 (5-Hydroxypentyl 4-formyl-1H-pyrrole-2-carboxylate)

• Product Name: 5-Hydroxypentyl 4-formyl-1H-pyrrole-2-carboxylate
• CAS No: 918625-10-2
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 772865
• Update Time: 2023-08-03

5-Hydroxypentyl 4-formyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 4-formyl-, 5-hydroxypentyl ester
• 5-hydroxypentyl 4-formyl-1H-pyrrole-2-carboxylate
• 5-Hydroxypentyl 4-formyl-1H-pyrrole-2-carboxylate

• Inchi： 1S/C11H15NO4/c13-4-2-1-3-5-16-11(15)10-6-9(8-14)7-12-10/h6-8,12-13H,1-5H2
• InChI Key： UMPWXOOZQGWSJA-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(C=O)=CN1)=O)CCCCCO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 232
• Topological Polar Surface Area: 79.4